Cas no 1261903-21-2 ((2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine)

• Product Name: (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine
• CAS No: 1261903-21-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD18316519
• CID: 5168067
• Update Time: 2025-06-25

(2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine

• MDL： MFCD18316519
• Inchi： 1S/C11H10N2O3/c14-6-7-3-1-2-4-8(7)9-5-12-11(16)13-10(9)15/h1-5,14H,6H2,(H2,12,13,15,16)
• InChI Key： FODPHLBVQHCXSQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: -0.2
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine

Introduction to (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine (CAS No. 1261903-21-2)

(2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine (CAS No. 1261903-21-2) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine scaffold and hydroxyl functionalities, has garnered significant attention due to its potential therapeutic applications and biological activities. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent research advancements of (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine.

Structural Properties

(2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine is a small molecule with a molecular formula of C₁₃H₁₄N₂O₄. The compound features a pyrimidine ring with two hydroxyl groups at the 2 and 4 positions, and a substituted phenyl group with a hydroxymethyl moiety at the 5 position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The hydroxyl groups can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. The phenyl ring provides aromatic stability and contributes to the overall conformational flexibility of the molecule.

Synthesis Methods

The synthesis of (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-hydroxymethylbenzaldehyde with urea or thiourea in the presence of a suitable base. This reaction typically proceeds via a condensation step followed by cyclization to form the pyrimidine ring. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or employing catalysts that minimize byproduct formation.

Biological Activities

(2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine has demonstrated a range of biological activities that make it an attractive candidate for drug development. Studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine has also been investigated for its anti-inflammatory effects. Research indicates that the compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The promising preclinical results of (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine have led to its evaluation in early-stage clinical trials. Initial studies have focused on assessing the safety and pharmacokinetic profile of the compound in healthy volunteers. Preliminary data suggest that (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

Ongoing research aims to further elucidate the mechanism of action and optimize the formulation for improved bioavailability. Recent studies have also explored combination therapies involving (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine and other antiviral or anti-inflammatory agents to enhance therapeutic efficacy.

Conclusion

In conclusion, (2,4)-Dihydroxy-5-(2-hydroxymethylphenyl)pyrimidine (CAS No. 1261903-21-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic applications, paving the way for future clinical advancements.